![molecular formula C41H34N2O4 B5233071 N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(2,2-diphenylacetamide)](/img/structure/B5233071.png)
N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(2,2-diphenylacetamide)
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Overview
Description
N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(2,2-diphenylacetamide), also known as bisacodyl, is a chemical compound that is widely used in scientific research. It belongs to the class of diphenylmethane derivatives and is an important tool for researchers studying the biochemical and physiological effects of various compounds.
Mechanism of Action
Bisacodyl works by stimulating the nerve endings in the colon, which leads to increased peristalsis and bowel movement. It is a prodrug that is activated by the enzymes in the colon, which convert it into its active form, bis-(p-hydroxyphenyl)-pyridyl-2-methane. This active form then stimulates the colon to produce more fluid, which helps to soften the stool and facilitate its passage.
Biochemical and Physiological Effects:
Bisacodyl has several biochemical and physiological effects on the body. It increases the secretion of water and electrolytes in the colon, which leads to increased bowel movement. It also stimulates the release of prostaglandins, which have a laxative effect. Bisacodyl has been shown to have a negligible effect on the absorption of nutrients in the intestine, making it a safe and effective laxative.
Advantages and Limitations for Lab Experiments
One of the main advantages of N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(2,2-diphenylacetamide) is its ability to stimulate the colon in a predictable and reproducible manner. This makes it a valuable tool for researchers studying the effects of various compounds on the gastrointestinal system. However, N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(2,2-diphenylacetamide) has some limitations as well. It can cause cramping and discomfort in some individuals, and its effects can be unpredictable in patients with certain medical conditions.
Future Directions
There are several future directions for research on N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(2,2-diphenylacetamide). One area of interest is the development of new prodrugs that are more effective and have fewer side effects than N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(2,2-diphenylacetamide). Another area of interest is the study of the long-term effects of N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(2,2-diphenylacetamide) on the gastrointestinal system, particularly in elderly patients who are more prone to constipation. Additionally, researchers are interested in exploring the potential use of N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(2,2-diphenylacetamide) in the treatment of other medical conditions, such as irritable bowel syndrome and inflammatory bowel disease.
Synthesis Methods
The synthesis of N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(2,2-diphenylacetamide) involves the reaction of 4,4'-dinitrodiphenylmethane with 2,2-diphenylacetic acid in the presence of a reducing agent such as iron powder or zinc dust. The resulting product is then treated with hydrochloric acid to obtain N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(2,2-diphenylacetamide) in its pure form.
Scientific Research Applications
Bisacodyl is commonly used in scientific research to study the mechanism of action of various compounds. It is particularly useful in the field of drug discovery, where it is used to identify potential drug targets and evaluate the efficacy of new drugs. Bisacodyl is also used in the study of enzyme kinetics, where it is used to measure the rate of enzyme-catalyzed reactions.
properties
IUPAC Name |
N-[4-[[4-[(2,2-diphenylacetyl)amino]-3-hydroxyphenyl]methyl]-2-hydroxyphenyl]-2,2-diphenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C41H34N2O4/c44-36-26-28(21-23-34(36)42-40(46)38(30-13-5-1-6-14-30)31-15-7-2-8-16-31)25-29-22-24-35(37(45)27-29)43-41(47)39(32-17-9-3-10-18-32)33-19-11-4-12-20-33/h1-24,26-27,38-39,44-45H,25H2,(H,42,46)(H,43,47) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UADYPWPONRIPFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)C(=O)NC3=C(C=C(C=C3)CC4=CC(=C(C=C4)NC(=O)C(C5=CC=CC=C5)C6=CC=CC=C6)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C41H34N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
618.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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